Cas no 2096331-56-3 (4-Chloro-5-(methoxycarbonyl)thiophene-2-boronic acid)

4-Chloro-5-(methoxycarbonyl)thiophene-2-boronic acid structure
2096331-56-3 structure
Product Name:4-Chloro-5-(methoxycarbonyl)thiophene-2-boronic acid
CAS No:2096331-56-3
MF:C6H6BClO4S
MW:220.438439846039
MDL:MFCD18311836
CID:4637853
Update Time:2023-08-10

4-Chloro-5-(methoxycarbonyl)thiophene-2-boronic acid Chemical and Physical Properties

Names and Identifiers

    • 4-CHLORO-5-(METHOXYCARBONYL)THIOPHENE-2-BORONIC ACID
    • (4-chloro-5-methoxycarbonylthiophen-2-yl)boronic acid
    • C6H6BClO4S
    • WID33156
    • Y2733
    • (4-Chloro-5-(methoxycarbonyl)thiophen-2-yl)boronic acid
    • 4-Chloro-5-(methoxycarbonyl)thiophene-2-boronic acid
    • MDL: MFCD18311836
    • Inchi: 1S/C6H6BClO4S/c1-12-6(9)5-3(8)2-4(13-5)7(10)11/h2,10-11H,1H3
    • InChI Key: POWNUOUYCFUBMH-UHFFFAOYSA-N
    • SMILES: ClC1C=C(B(O)O)SC=1C(=O)OC

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 203
  • Topological Polar Surface Area: 95

4-Chloro-5-(methoxycarbonyl)thiophene-2-boronic acid Pricemore >>

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